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Compound of Interest

Compound Name: 3-(Bromomethyl)benzonitrile

Cat. No.: B105621

For Immediate Reference: In Case of Accidental Release or Spill

Vacuum or sweep up the material and place it into a suitable, labeled disposal container.[1]
Clean up spills immediately, using appropriate personal protective equipment. Avoid generating
dust.[1] Ensure the area is well-ventilated. Do not allow the substance to enter drains.[2]

Key Safety and Handling Information

Proper disposal of 3-(Bromomethyl)benzonitrile is critical for laboratory safety and
environmental protection. This compound is classified as a hazardous substance, causing
severe skin burns and eye damage. It is also harmful if swallowed, inhaled, or in contact with
skin. Adherence to strict disposal protocols is mandatory.

Physical and Chemical Properties

A summary of the key quantitative data for 3-(Bromomethyl)benzonitrile is provided in the
table below for easy reference.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b105621?utm_src=pdf-interest
https://m.chemicalbook.com/ProductMSDSDetailCB2141037_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB2141037_EN.htm
https://www.fishersci.com/store/msds?partNumber=AAA1524422&productDescription=3-%28BRMOMETHL%29BENZONITRIL+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b105621?utm_src=pdf-body
https://www.benchchem.com/product/b105621?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105621?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Value Source
Molecular Formula CsHeBrN

Molecular Weight 196.05 g/mol

Appearance White to almost white powder

or crystalline solid

Melting Point 93.0t0 96.0 °C

Boiling Point 130 °C /4 mmHg

Oxidizing agents, bases,
Incompatibilities alcohols, amines, steel, [1112]

moisture

Disposal Protocol

The recommended procedure for the disposal of 3-(Bromomethyl)benzonitrile is to treat it as
hazardous waste. All chemical waste must be disposed of in accordance with local, state, and
federal regulations. The primary method of disposal is through an approved waste disposal
plant.[2]

Materials Required:
o Appropriate Personal Protective Equipment (PPE):
o Chemical-resistant gloves
o Safety goggles and face shield
o Lab coat
o Respiratory protection if ventilation is inadequate
o Labeled, sealable, and compatible hazardous waste container

» Tools for solid waste transfer (e.g., scoop, shovel)
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Step-by-Step Disposal Procedure:

o Wear Appropriate PPE: Before handling the chemical, ensure all required personal protective
equipment is worn to prevent skin and eye contact.

e Segregate the Waste: Do not mix 3-(Bromomethyl)benzonitrile with other waste streams,
especially incompatible materials such as bases or oxidizing agents.

o Containerize the Waste: Carefully transfer the 3-(Bromomethyl)benzonitrile waste into a
designated hazardous waste container. Ensure the container is dry, as the substance is
moisture-sensitive.[1]

o Label the Container: Clearly label the waste container with the chemical name, "Hazardous
Waste," and any other information required by your institution's environmental health and
safety (EHS) department.

o Store Pending Disposal: Store the sealed container in a designated, secure, and well-
ventilated area, away from incompatible materials.[2] The storage area should be a
corrosives-approved area.[2]

o Arrange for Professional Disposal: Contact your institution's EHS department or a licensed
hazardous waste disposal company to arrange for pickup and proper disposal.

o Decontaminate: Thoroughly decontaminate any tools or surfaces that came into contact with
the chemical using appropriate cleaning agents. Dispose of any contaminated cleaning
materials as hazardous waste.

+ Handle Empty Containers: Uncleaned, empty containers should be handled in the same
manner as the product itself.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of 3-
(Bromomethyl)benzonitrile.
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Start: Identify Waste
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Store Securely in a
Ventilated, Corrosives-Approved Area

Contact EHS for Professional Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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